The Molecular Siege: Unraveling the Mechanism of AVE1231 on TASK-1 Potassium Channels
The Molecular Siege: Unraveling the Mechanism of AVE1231 on TASK-1 Potassium Channels
An In-depth Technical Guide for Researchers and Drug Development Professionals
Abstract
The two-pore domain potassium (K2P) channel, TASK-1 (Twik-related acid-sensitive K+ channel-1), encoded by the KCNK3 gene, plays a pivotal role in setting the resting membrane potential and regulating cellular excitability in various tissues. Its atrial-specific expression in the heart has rendered it a compelling therapeutic target for atrial fibrillation. AVE1231, also known as A293, has emerged as a potent and selective inhibitor of TASK-1 channels. This technical guide provides a comprehensive overview of the mechanism of action of AVE1231 on TASK-1 channels, detailing the molecular interactions, quantitative pharmacological data, and the experimental protocols utilized to elucidate these findings. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the study of ion channel pharmacology and the development of novel antiarrhythmic agents.
Introduction
TASK-1 channels are members of the two-pore domain potassium channel family, which are characterized by their dimeric structure, with each subunit containing two pore-forming P-loops. These channels are voltage-independent and are regulated by a variety of physiological and pharmacological stimuli, including extracellular pH, anesthetics, and neurotransmitters. In the heart, TASK-1 channels are predominantly expressed in the atria, where they contribute to the repolarization of the action potential.[1][2] Upregulation of TASK-1 has been implicated in the pathophysiology of atrial fibrillation (AF), making it a prime target for therapeutic intervention.[2][3]
AVE1231 is an aromatic carbonamide that has been identified as a high-affinity inhibitor of TASK-1 channels.[4] Its atrial-selective action, due to the specific expression pattern of its target, minimizes the risk of ventricular proarrhythmic effects, a common drawback of many antiarrhythmic drugs.[3][5] Understanding the precise mechanism by which AVE1231 inhibits TASK-1 is crucial for the rational design of next-generation, more potent, and selective TASK-1 inhibitors for the management of atrial fibrillation.
Mechanism of Action: A Direct Occlusion of the Pore
The inhibitory action of AVE1231 on TASK-1 channels is characterized by a direct block of the ion conduction pathway. Extensive research utilizing site-directed mutagenesis and in silico docking studies has pinpointed the binding site of AVE1231 within the central cavity of the TASK-1 channel, a region accessible from the intracellular side.[6][7]
The Binding Site: A Triad (B1167595) of Critical Residues
The high-affinity binding of AVE1231 to the TASK-1 channel is mediated by specific interactions with a triad of amino acid residues located in the transmembrane segments M2 and M4, which line the inner pore. These critical residues are:
Mutation of these residues to alanine (B10760859) has been shown to significantly reduce the inhibitory potency of AVE1231, confirming their essential role in drug binding.[7][8] This binding site is situated deep within the pore, below the selectivity filter, suggesting that AVE1231 acts as a pore blocker, physically occluding the channel and preventing the efflux of potassium ions.
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Caption: AVE1231 binding and inhibitory mechanism on TASK-1 channels.
Quantitative Pharmacology of AVE1231 on TASK-1 Channels
The inhibitory effect of AVE1231 on TASK-1 channels has been quantified in various experimental systems. The following table summarizes the key pharmacological parameters.
| Parameter | Value | Experimental System | Reference |
| IC50 | ~0.2 µmol·L⁻¹ | Human TASK-1 expressed in Xenopus laevis oocytes | [1] |
| IC50 | 8.4 µM | Carbamoylcholine chloride-activated IKACh | [9] |
| Current Inhibition | 80.7 ± 7.7% | 10 µM AVE1231 on wild-type TASK-1 in Xenopus laevis oocytes | [8] |
| Current Inhibition | 15.0 ± 2.9% | 200 nM AVE1231 on sustained outward current in human atrial cardiomyocytes | [5] |
| Effect on Action Potential | Prolongation | Human atrial cardiomyocytes from patients with chronic atrial fibrillation | [3] |
| In Vivo Effect | Increased mean arterial pressure in young rats (4 mg·kg⁻¹) | 1- to 2-week-old rats | [10] |
Experimental Protocols
The characterization of AVE1231's mechanism of action on TASK-1 channels has been heavily reliant on electrophysiological techniques. Below are detailed methodologies for the key experiments cited.
Two-Electrode Voltage Clamp (TEVC) in Xenopus laevis Oocytes
This technique is instrumental for studying the pharmacology of ion channels expressed in a heterologous system, allowing for precise control of the membrane potential and measurement of ionic currents.
Objective: To determine the concentration-response relationship and IC50 value of AVE1231 for TASK-1 channels.
Methodology:
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Oocyte Preparation: Oocytes are surgically removed from female Xenopus laevis frogs and defolliculated by enzymatic digestion (e.g., with collagenase).
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cRNA Injection: Oocytes are injected with cRNA encoding the human TASK-1 channel and incubated for 24-72 hours to allow for channel expression.
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Electrophysiological Recording:
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An oocyte is placed in a recording chamber continuously perfused with a standard bathing solution (e.g., ND96).
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Two microelectrodes, filled with 3 M KCl, are impaled into the oocyte. One electrode measures the membrane potential, and the other injects current to clamp the voltage at a desired level.[2][3][11]
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A voltage-clamp amplifier is used to maintain a holding potential (e.g., -80 mV) and to apply voltage steps or ramps to elicit TASK-1 currents. A typical voltage protocol involves steps from -80 mV to +60 mV in 20 mV increments.[12]
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Drug Application: AVE1231 is dissolved in the bathing solution and perfused into the recording chamber at various concentrations.
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Data Analysis: The steady-state current at a specific voltage (e.g., +60 mV) is measured before and after the application of AVE1231. The percentage of current inhibition is calculated for each concentration, and the data are fitted to a Hill equation to determine the IC50 value.
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References
- 1. TASK‐1 channel blockade by AVE1231 increases vasocontractile responses and BP in 1‐ to 2‐week‐old but not adult rats - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. biophys.uni-frankfurt.de [biophys.uni-frankfurt.de]
- 4. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
- 5. TASK-1 Channels May Modulate Action Potential Duration of Human Atrial Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Identification of the A293 (AVE1231) Binding Site in the Cardiac Two-Pore-Domain Potassium Channel TASK-1: a Common Low Affinity Antiarrhythmic Drug Binding Site - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Identification of the A293 (AVE1231) Binding Site in the Cardiac Two-Pore-Domain Potassium Channel TASK-1: a Common Low Affinity Antiarrhythmic Drug Binding Site | Cell Physiol Biochem [cellphysiolbiochem.com]
- 8. cellphysiolbiochem.com [cellphysiolbiochem.com]
- 9. medchemexpress.com [medchemexpress.com]
- 10. TASK-1 channel blockade by AVE1231 increases vasocontractile responses and BP in 1- to 2-week-old but not adult rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
- 12. ahajournals.org [ahajournals.org]
